Cas no 1714144-92-9 (Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate)

• Product Name: Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate
• CAS No: 1714144-92-9
• MF: C₂₄H₃₆N₄O₄
• MW: 444.567046165466
• CID: 6793681
• PubChem ID: 118045068
• Update Time: 2025-06-15

Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1714144-92-9
• benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate
• DNCRVQIHERJCFM-UHFFFAOYSA-N
• SCHEMBL16678765
• G82262
• Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate

• Inchi： 1S/C24H36N4O4/c1-19(2)15-25-22(30)26-16-21(29)27-13-10-24(11-14-27)9-6-12-28(18-24)23(31)32-17-20-7-4-3-5-8-20/h3-5,7-8,19H,6,9-18H2,1-2H3,(H2,25,26,30)
• InChI Key： DNCRVQIHERJCFM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC2(C1)CCN(C(CNC(NCC(C)C)=O)=O)CC2)=O

Computed Properties

• Exact Mass: 444.27365564g/mol
• Monoisotopic Mass: 444.27365564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91Ų

Additional information on Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate

Exploring the Chemical and Pharmaceutical Significance of Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 1714144-92-9)

In the realm of medicinal chemistry and drug development, Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 1714144-92-9) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique diazaspiro[5.5]undecane core, is increasingly studied for its potential applications in targeting neurological and metabolic disorders. Researchers are particularly intrigued by its structural complexity, which combines a benzyl carboxylate moiety with an isobutylcarbamoylamino side chain, offering a versatile scaffold for further modifications.

The compound's CAS No. 1714144-92-9 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its molecular architecture, featuring a spirocyclic framework, is often associated with enhanced binding affinity and selectivity in drug-receptor interactions. This has led to growing inquiries about its role in G-protein-coupled receptor (GPCR) modulation, a hot topic in contemporary drug discovery. GPCRs are pivotal in treating conditions like diabetes, obesity, and neurodegenerative diseases, aligning with current healthcare trends.

From a synthetic perspective, the incorporation of the isobutylcarbamoylamino group in Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate highlights its potential as a prodrug or intermediate. The benzyl carboxylate moiety further enhances its lipophilicity, a property frequently optimized in CNS-targeted therapeutics. Such features resonate with the pharmaceutical industry's focus on blood-brain barrier (BBB) penetration, a recurring theme in searches related to neuropharmacology.

Recent advancements in AI-driven drug design have also spotlighted compounds like CAS No. 1714144-92-9. Machine learning models are being trained to predict the bioactivity of spirocyclic structures, making this compound a subject of computational studies. Questions like "How do spirocyclic compounds improve drug half-life?" or "What are the synthetic routes for diazaspiro derivatives?" frequently appear in academic and industrial forums, reflecting its relevance.

In summary, Benzyl 9-[2-(isobutylcarbamoylamino)acetyl]-2,9-diazaspiro[5.5]undecane-2-carboxylate represents a convergence of structural ingenuity and therapeutic potential. Its CAS No. 1714144-92-9 anchors its identity in research, while its applications span from GPCR modulation to BBB-crossing candidates—addressing some of the most pressing questions in modern pharmacology.